Cas no 2639414-49-4 (tert-butyl 2-(2-nitro-4-sulfamoylphenyl)aminoacetate)

• Product Name: tert-butyl 2-(2-nitro-4-sulfamoylphenyl)aminoacetate
• CAS No: 2639414-49-4
• MF: C₁₂H₁₇N₃O₆S
• MW: 331.344881772995
• CID: 5664079
• PubChem ID: 165896822
• Update Time: 2025-11-01

tert-butyl 2-(2-nitro-4-sulfamoylphenyl)aminoacetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-[(2-nitro-4-sulfamoylphenyl)amino]acetate
• 2639414-49-4
• EN300-27724402
• tert-butyl 2-(2-nitro-4-sulfamoylphenyl)aminoacetate

• Inchi： 1S/C12H17N3O6S/c1-12(2,3)21-11(16)7-14-9-5-4-8(22(13,19)20)6-10(9)15(17)18/h4-6,14H,7H2,1-3H3,(H2,13,19,20)
• InChI Key： HBZSJBAQWHMHDG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])NCC(=O)OC(C)(C)C)(N)(=O)=O

Computed Properties

• Exact Mass: 331.08380644g/mol
• Monoisotopic Mass: 331.08380644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 153Ų

Additional information on tert-butyl 2-(2-nitro-4-sulfamoylphenyl)aminoacetate

Research Brief on tert-Butyl 2-(2-Nitro-4-sulfamoylphenyl)aminoacetate (CAS: 2639414-49-4)

The compound tert-butyl 2-(2-nitro-4-sulfamoylphenyl)aminoacetate (CAS: 2639414-49-4) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of tert-butyl 2-(2-nitro-4-sulfamoylphenyl)aminoacetate as a key intermediate in the synthesis of novel sulfonamide-based therapeutics. Sulfonamides are a well-known class of compounds with broad-spectrum biological activities, including antibacterial, antiviral, and anticancer properties. The presence of the nitro and sulfamoyl groups in this compound suggests its potential as a pharmacophore for designing new inhibitors targeting specific enzymes or pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for tert-butyl 2-(2-nitro-4-sulfamoylphenyl)aminoacetate, optimizing reaction conditions to achieve higher yields and purity. The study emphasized the importance of protecting groups, such as the tert-butyl ester, in stabilizing the compound during synthesis. Advanced spectroscopic techniques, including NMR and mass spectrometry, were employed to confirm the structure and purity of the synthesized product.

Another significant development was reported in a preprint from Bioorganic & Medicinal Chemistry Letters, where the compound was evaluated for its inhibitory activity against carbonic anhydrase isoforms. The results indicated moderate to strong inhibition, suggesting its potential as a lead compound for developing new carbonic anhydrase inhibitors. These inhibitors are clinically relevant for treating conditions such as glaucoma, epilepsy, and certain cancers.

Further investigations into the mechanistic aspects of tert-butyl 2-(2-nitro-4-sulfamoylphenyl)aminoacetate revealed its ability to interact with specific amino acid residues in the active sites of target enzymes. Molecular docking studies supported these findings, providing insights into the binding modes and affinities. Such computational analyses are invaluable for rational drug design and optimization.

Despite these promising findings, challenges remain in the development of tert-butyl 2-(2-nitro-4-sulfamoylphenyl)aminoacetate as a therapeutic agent. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further preclinical studies. Researchers are also exploring derivatization strategies to enhance the compound's pharmacological profile while minimizing toxicity.

In conclusion, tert-butyl 2-(2-nitro-4-sulfamoylphenyl)aminoacetate (CAS: 2639414-49-4) represents a promising scaffold for drug discovery, with demonstrated potential in enzyme inhibition and therapeutic applications. Continued research efforts are essential to unlock its full potential and translate these findings into clinically viable treatments.